Cas no 1368338-37-7 (4-(3-methylfuran-2-yl)butan-1-amine)

• Product Name: 4-(3-methylfuran-2-yl)butan-1-amine
• CAS No: 1368338-37-7
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 5840487
• PubChem ID: 82416828
• Update Time: 2025-06-10

4-(3-methylfuran-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-methylfuran-2-yl)butan-1-amine
• EN300-1845108
• 1368338-37-7

• Inchi： 1S/C9H15NO/c1-8-5-7-11-9(8)4-2-3-6-10/h5,7H,2-4,6,10H2,1H3
• InChI Key： BUQLSIIQHSNLGL-UHFFFAOYSA-N
• SMILES： O1C=CC(C)=C1CCCCN

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 39.2Ų

Additional information on 4-(3-methylfuran-2-yl)butan-1-amine

Comprehensive Overview of 4-(3-methylfuran-2-yl)butan-1-amine (CAS No. 1368338-37-7): Properties, Applications, and Industry Insights

4-(3-methylfuran-2-yl)butan-1-amine (CAS No. 1368338-37-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This amine derivative, characterized by a furan ring substituted with a methyl group and a butylamine side chain, exhibits versatile reactivity, making it valuable for synthetic applications. Recent studies highlight its potential as a building block for bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents and flavor/fragrance intermediates.

The compound’s molecular structure combines the aromatic properties of 3-methylfuran with the nucleophilic reactivity of a primary amine, enabling diverse chemical transformations. Researchers have explored its use in multicomponent reactions and catalyzed coupling processes, aligning with the growing demand for sustainable synthetic methodologies. Notably, its low toxicity profile (as per preliminary screenings) has spurred interest in green chemistry applications, a trending topic in 2024 as industries prioritize eco-friendly alternatives.

In the pharmaceutical sector, 4-(3-methylfuran-2-yl)butan-1-amine serves as a precursor for neuroactive compounds. Its furan moiety mimics natural ligands, facilitating interactions with biological targets. Recent patents suggest its incorporation into dopamine receptor modulators, addressing the rising global focus on mental health therapeutics. This aligns with frequent search queries like "novel amine derivatives for CNS drugs" and "furan-based pharmacophores", reflecting market demand for innovative drug scaffolds.

From an industrial perspective, the compound’s volatility and solubility properties make it suitable for aromatic formulations. Perfumers leverage its woody-herbal notes in premium fragrances, capitalizing on the clean fragrance movement—a hot topic among consumers seeking plant-derived ingredients. Analytical techniques such as GC-MS and HPLC are critical for quality control, ensuring compliance with REACH and IFRA standards.

Supply chain dynamics for CAS No. 1368338-37-7 remain robust, with manufacturers emphasizing batch-to-batch consistency—a key concern for buyers. SEO-driven searches like "high-purity 4-(3-methylfuran-2-yl)butan-1-amine suppliers" underscore the need for reliable sourcing. Storage recommendations typically include nitrogen-blanketed containers to prevent oxidation, a detail frequently queried in technical forums.

Future prospects for this compound involve biocatalytic derivatization, a cutting-edge area merging biotechnology with synthetic chemistry. As AI-assisted drug discovery accelerates, 1368338-37-7 may emerge in machine learning-predicted drug candidates, a nexus of chemistry and digital innovation dominating 2024 discussions. Its role in flavor enhancement also intersects with the booming plant-based food industry, where natural analogs are prized.

In summary, 4-(3-methylfuran-2-yl)butan-1-amine exemplifies the convergence of synthetic utility and market relevance. Its applications span life sciences, materials, and consumer goods, driven by evolving regulatory and sustainability trends. For researchers and procurement specialists, understanding its structure-activity relationships and scalable synthesis remains pivotal—topics consistently ranking high in academic and commercial search engines.